Cas no 2227830-33-1 (rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227830-33-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5944966
• PubChem ID: 165680708
• Update Time: 2025-05-25

rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid
• 2227830-33-1
• EN300-1877810

• Inchi： 1S/C13H16O2/c1-13(2,9-6-4-3-5-7-9)11-8-10(11)12(14)15/h3-7,10-11H,8H2,1-2H3,(H,14,15)/t10-,11-/m1/s1
• InChI Key： RFXHKCQNORKGLB-GHMZBOCLSA-N
• SMILES： OC([C@@H]1C[C@H]1C(C1C=CC=CC=1)(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227830-33-1)

rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227830-33-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and phenylpropan-2-yl substituent, has garnered attention for its stereospecific properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural complexity of rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid makes it a subject of interest in asymmetric synthesis. Its chiral centers at the cyclopropane ring and the adjacent carbon atom allow for diverse stereochemical configurations, which are critical for optimizing biological activity. Recent studies highlight its utility in creating stereoselective catalysts and chiral auxiliaries, addressing growing demand for enantiomerically pure compounds in the pharmaceutical industry.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Its cyclopropane motif is often leveraged to reduce metabolic degradation in drug candidates, enhancing pharmacokinetic profiles. Industry professionals frequently search for "CAS 2227830-33-1 solubility" or "rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid synthesis," reflecting practical concerns about its handling and scalability. Analytical methods like HPLC and NMR are typically employed to verify its purity and stereochemical integrity.

Beyond pharmaceuticals, rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid shows promise in material science. Its rigid cyclopropane ring can impart stability to polymers, while the carboxylic acid group enables functionalization for advanced coatings or adhesives. Queries such as "2227830-33-1 applications" and "cyclopropane derivatives in materials" underscore interdisciplinary interest. Regulatory-compliant suppliers emphasize proper storage conditions (e.g., inert atmosphere, low temperature) to maintain its stability.

Ongoing research explores the compound's role in metalloproteinase inhibition and inflammatory pathways, topics trending in biomedical literature. Its lipophilicity and steric hindrance properties are frequently discussed in forums on drug design. As synthetic methodologies advance, cost-effective routes to produce rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid at scale remain a key focus, addressing queries like "bulk suppliers CAS 2227830-33-1."

In summary, rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropane-1-carboxylic acid exemplifies the convergence of synthetic chemistry and applied sciences. Its versatility across drug development, materials engineering, and catalysis ensures sustained relevance. Future directions may include computational modeling to predict its structure-activity relationships and eco-friendly purification techniques, aligning with global ESG (Environmental, Social, Governance) priorities in chemical innovation.